Cas no 6318-55-4 (cis-Aconitic Anhydride)

cis-Aconitic Anhydride Properties

Names and Identifiers

• 2,5-dihydro-2,5-dioxofuran-3-acetic acid
• cis-Aconitic anhydride
• 2-(2,5-dioxofuran-3-yl)acetic acid
• (2,5-Dioxo-2,5-dihydro-furan-3-yl)-acetic acid
• (Z)-Aconitic anhydride
• 3-Furanacetic acid,2,5-dihydro-2,5-dioxo
• Aconitic anhydride
• carboxymethylmaleic anhydride
• cis-Aconitic acid anhydride
• cis-acotinic anyhydride
• cis-Propene-1,2,3-tricarboxylic anhydride
• propene-1,2,3-tricarboxylic acid-1,2-anhydride
• 2-(2,5-dioxo-2,5-dihydrofuran-3-yl)acetic acid
• UNII-6G00QN452A
• Trans-aconiticacidanhydride
• MFCD00005524
• EINECS 250-668-4
• NSC 31662
• AKOS015893949
• 2-(2,5-dioxo-3-furyl)acetic acid
• 1-Propene-1,2,3-tricarboxylic acid, cyclic 1,2-anhydride
• (2,5-Dioxo-3-furyl)acetic acid
• SB61008
• (2,5-dioxo-2,5-dihydro-furan-3-yl)acetic acid
• 3-Furanacetic acid, 2,5-dihydro-2,5-dioxo-
• DTXSID8064228
• cis-Aconitic anhydride, 95%
• A-2450
• 6G00QN452A
• SY027478
• (2,5-Dioxo-2,5-dihydro-3-furanyl)acetic acid
• (2,5-Dioxo-2,5-dihydro-3-furanyl)acetic acid #
• NSC31662
• 3-Furanacetic acid,5-dihydro-2,5-dioxo-
• cis-Aconitic anhydride treated casein
• 31511-11-2
• FT-0623934
• CS-0204449
• 6318-55-4
• NS00035357
• 1-Propene-1,3-tricarboxylic acid, cyclic 1,2-anhydride
• cis-Aconitic anhydride treated BSA
• NSC-31662
• (2,5-Dioxo-2,5-dihydrofuran-3-yl)acetic acid
• BCP28868
• (Z)-Prop-1-ene-1,2,3-tricarboxylic cyclic anhydride
• EN300-115946
• EINECS 228-663-3
• SCHEMBL225018
• 2,5-DIHYDRO-2,5-DIOXO-3-FURANACETIC ACID
• AS-0203
• 2,5-Dihydro-2,5-dioxo-3-furanacetic Acid;(2,5-Dioxo-2,5-dihydrofuran-3-yl)acetic Acid
• G29528
• (2,5-dioxofuran-3-yl)acetic acid
• DB-111746
• 2,5-Dihydro-2,5-dioxofuran-3-acetic acid
• +Expand

• MDL： MFCD00005524
• InChIKey： GVJRTUUUJYMTNQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H4O5/c7-4(8)1-3-2-5(9)11-6(3)10/h2H,1H2,(H,7,8)
• SMILES： O=C(O1)C=C(CC(O)=O)C1=O
• BRN： 127575

Computed Properties

• Exact Mass: 156.00600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.006
• Heavy Atom Count: 11
• Complexity: 262
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 80.7A^2

Experimental Properties

• LogP: -0.52910
• PSA: 80.67000
• Refractive Index: 1.506
• Boiling Point: 439.9±18.0 °C at 760 mmHg
• Melting Point: 75-78 °C (lit.)
• Flash Point: 194.6±14.7 °C
• Color/Form: White leafy or flake crystals.
• Sensitiveness: Moisture Sensitive
• Density: 1.5±0.1 g/cm3

cis-Aconitic Anhydride Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Inert atmosphere,Room Temperature
• PackingGroup：Ⅱ
• Risk Phrases： 34
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8
• FLUKA BRAND F CODES：10-21

cis-Aconitic Anhydride Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%